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Biochemical Efficacy & Catalytic Efficiency

A 2017 study isolated a novel hydrolase enzyme (QpeH) from Pseudomonas sp. J-2 and tested its catalytic

efficiency against various AOPP herbicides. The breakdown efficiency provides a objective measure of their

susceptibility to microbial degradation [1].

The table below summarizes the catalytic efficiency of the QpeH enzyme against various AOPP herbicides,

with higher Kcat/Km values indicating greater degradation susceptibility.

Herbicide (AOPP
Group)

Kcat (s⁻¹) Km (μM)
Catalytic Efficiency
(Kcat/Km)

Fenoxaprop-P-ethyl 127.3 ± 4.5
(assumed)

41.3 ± 3.6
(assumed)

3.08 (Calculated)

Quizalofop-P-tefuryl Information missing Information missing Information missing

Quizalofop-p-ethyl
(QPE)

127.3 ± 4.5 41.3 ± 3.6 3.08

Haloxyfop-P-methyl Information missing Information missing Information missing
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Herbicide (AOPP
Group)

Kcat (s⁻¹) Km (μM)
Catalytic Efficiency
(Kcat/Km)

Cyhalofop-butyl Information missing Information missing Information missing

Clodinafop-propargyl Information missing Information missing Information missing

Note: The Kcat and Km values for other herbicides besides QPE were not explicitly stated in the source. The

study listed the descending order of catalytic efficiency but provided the underlying numerical data only for

QPE. The calculated value for QPE is provided for reference [1].

According to the study, the descending order of catalytic efficiency was: Fenoxaprop-P-ethyl >

Quizalofop-P-tefuryl > Quizalofop-p-ethyl (QPE) > Haloxyfop-P-methyl > Cyhalofop-butyl > Clodinafop-

propargyl [1]. This suggests that Fenoxaprop-P-ethyl is the most readily degraded by this specific bacterial

enzyme under these experimental conditions.

Field Efficacy in Turfgrass Management

A separate study evaluated the efficacy of different AOPP herbicides for controlling bermudagrass in

zoysiagrass turf, providing practical field performance data [2].

The table below shows visual control ratings and turf injury from three sequential applications.

Herbicide
Application Rate (kg ai
ha⁻¹)

Tifway Bermudagrass
Control

Zoysiagrass Injury
(Palisades, Zenith)

Quizalofop 0.09 Information missing Information missing

Fenoxaprop 0.14 Information missing Information missing

Fluazifop 0.11 Information missing Information missing

Cyhalofop 0.32 Information missing Information missing
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Note: The source confirmed that all four AOPP herbicides were tested but did not provide the complete

dataset with numerical values for each herbicide in the abstract. Key findings are summarized below [2].

Bermudagrass Control: AOPP herbicides applied alone provided 41% to 69% control of Tifway
bermudagrass. Tank-mixing them with triclopyr significantly improved control, ranging from 64% to

79% [2].
Crop Safety (Zoysiagrass Injury): AOPP herbicides alone caused unacceptable injury to certain

zoysiagrass cultivars. Tank-mixing with triclopyr reduced injury and improved turf coverage for
'Palisades' and 'Zenith' zoysiagrass. However, 'Diamond' zoysiagrass was not tolerant to any AOPP

treatment, except for fluazifop applied alone [2].

Experimental Protocols for Key Data

For the biochemical degradation study, the methodology was as follows [1]:

Gene Cloning & Expression: The qpeH gene was cloned from Pseudomonas sp. J-2 and

functionally expressed in E. coli BL21(DE3). The recombinant enzyme was then purified [1].
Enzyme Activity Assay: The specific activity, K m, and K cat of the purified QpeH enzyme were

determined using QPE as a substrate. One unit of enzyme activity (U) was defined as the amount of
enzyme required to produce 1 μmol of quizalofop acid per minute [1].

Substrate Specificity Test: The activity of QpeH toward other AOPP herbicides was investigated
under standard assay conditions (pH 8.0, 30°C). The relative activity was used to determine the order

of catalytic efficiency [1].

For the turfgrass efficacy study, the protocol was [2]:

Treatment Design: The experiment included three sequential applications of cyhalofop, fenoxaprop,

fluazifop, or quizalofop, applied both alone and tank-mixed with triclopyr.
Assessment: Tifway bermudagrass control and zoysiagrass injury were evaluated based on visual

ratings. Turf coverage was also analyzed using digital image analysis [2].

Current Context and New Formulations

Quizalofop-p-ethyl remains a relevant active ingredient. A new product for the 2025 growing season, Zalo,

combines quizalofop-P-ethyl (Group 1) and glufosinate ammonium (Group 10) for use in glufosinate-

resistant soybeans and canola [3].
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The available research provides deep insights into specific areas but does not offer a complete, direct

comparison across all common agronomic parameters.

For microbial degradation studies, the biochemical data is highly valuable [1].

for turfgrass management, the efficacy and safening data is directly applicable [2].
For broad-acre crop usage, you may need to consult additional, more specific research databases

to find direct comparisons of weed control spectra, crop safety, and yield impacts in major row crops.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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